Cas no 2877645-82-2 (N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine
• CAS No: 2877645-82-2
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 5329598
• PubChem ID: 33371146
• Update Time: 2025-06-18

N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6739-6637
• 2877645-82-2
• AKOS040861211
• N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine
• N-[(4-Methoxyphenyl)methyl]-N-methyl-2-quinoxalinamine

• Inchi： 1S/C17H17N3O/c1-20(12-13-7-9-14(21-2)10-8-13)17-11-18-15-5-3-4-6-16(15)19-17/h3-11H,12H2,1-2H3
• InChI Key： OHWOIWRCPIIBDA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1N(CC1=CC=C(OC)C=C1)C

Computed Properties

• Exact Mass: 279.137162174g/mol
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.6±45.0 °C(Predicted)
• pka: 3.53±0.28(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine

Professional Introduction to N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine (CAS No. 2877645-82-2)

N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2877645-82-2, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a quinoxaline core, which is a heterocyclic aromatic system, combined with amine and methyl groups, enhancing its pharmacological relevance.

The quinoxaline moiety in N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine plays a crucial role in its biological activity. Quinoxalines are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of the 4-methoxyphenyl group introduces additional functionality, which can influence the compound's interactions with biological targets. This substitution pattern is particularly interesting as it may enhance binding affinity and selectivity towards specific enzymes or receptors.

Recent studies have highlighted the importance of quinoxaline derivatives in the development of novel therapeutic agents. Researchers have been exploring various modifications of the quinoxaline scaffold to optimize their biological activity. The compound N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine represents a promising derivative due to its structural features. The combination of the amine and methyl groups in the molecule suggests potential for further functionalization, enabling the design of more sophisticated analogs with improved pharmacokinetic profiles.

In the context of drug discovery, N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine has been investigated for its potential role in modulating key biological pathways. The methoxy group on the phenyl ring may contribute to metabolic stability, while the quinoxaline core provides a scaffold for interactions with biological targets. This makes it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of the compound, confirming its structural integrity.

One of the most compelling aspects of this compound is its potential therapeutic applications. Current research is focusing on evaluating its efficacy in preclinical models for various diseases. The quinoxaline derivative has shown promise in preliminary studies, particularly in terms of inhibiting specific enzymes associated with inflammatory and degenerative conditions. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic properties of N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine are also under scrutiny. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical utility. Studies are being conducted to assess its bioavailability and metabolic pathways, which will provide insights into potential dosing regimens and formulation strategies.

In conclusion, N-[(4-methoxyphenyl)methyl]-N-methylquinoxalin-2-amine (CAS No. 2877645-82-2) is a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development. As our understanding of its biological activity and pharmacokinetic properties continues to grow, this compound holds promise for contributing to novel therapeutic interventions in various medical fields.